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Compound of Interest

Compound Name: (+)-8-Methoxyisolariciresinol

Cat. No.: B046503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-8-Methoxyisolariciresinol is a naturally occurring lignan found in various plant sources.

Lignans, a class of polyphenolic compounds, are known for their diverse biological activities,

including antioxidant, anti-inflammatory, and anticancer properties. This technical guide

provides an in-depth overview of the therapeutic potential of (+)-8-Methoxyisolariciresinol,
focusing on its putative mechanisms of action, supported by data from structurally related

compounds. Due to the limited availability of specific data for (+)-8-Methoxyisolariciresinol,
this guide incorporates findings from closely related lignans, such as isolariciresinol and

secoisolariciresinol derivatives, to infer its potential therapeutic profile. The information

presented herein is intended to serve as a valuable resource for researchers and professionals

in the field of drug discovery and development.

Quantitative Data
The following tables summarize the available quantitative data on the biological activities of

lignans structurally related to (+)-8-Methoxyisolariciresinol. This data provides a basis for

understanding the potential potency of (+)-8-Methoxyisolariciresinol in various therapeutic

areas.

Table 1: Anti-inflammatory Activity of Isolariciresinol Derivatives
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Compound Assay Cell Line IC50

Isolariciresinol

Derivative 1

Nitric Oxide (NO)

Inhibition

RAW 264.7

Macrophages
3.7 µM[1]

Isolariciresinol

Derivative 2

Nitric Oxide (NO)

Inhibition

RAW 264.7

Macrophages
7.4 µM[1]

Note: The specific structures of the isolariciresinol derivatives are detailed in the cited

reference.

Table 2: Anticancer Activity of Secoisolariciresinol and its Derivatives

Compound Cell Line Assay IC50

Secoisolariciresinol
MCF-7 (Breast

Cancer)
Cytotoxicity 25 µM[2]

Secoisolariciresinol-

4′,4″-diacetate

MCF-7 (Breast

Cancer)
Cytotoxicity 11 µM[2]

(+)-Isolariciresinol
CCRF-CEM

(Leukemia)
Cytotoxicity (MTT) > 10 µg/mL[3]

Potential Therapeutic Applications and Mechanisms
of Action
Based on studies of related lignans, (+)-8-Methoxyisolariciresinol is postulated to exhibit

therapeutic potential in the following areas:

Anti-inflammatory Activity: Lignans are known to possess anti-inflammatory properties. The

data on related isolariciresinol derivatives suggest that (+)-8-Methoxyisolariciresinol may

inhibit the production of pro-inflammatory mediators like nitric oxide (NO). This is likely

achieved through the modulation of key inflammatory signaling pathways such as the NF-κB

and MAPK pathways.
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Anticancer Activity: The cytotoxic effects observed for secoisolariciresinol and its derivatives

against breast cancer cells indicate a potential anticancer role for (+)-8-
Methoxyisolariciresinol[2][4][5]. The mechanism may involve the induction of apoptosis

and inhibition of cancer cell proliferation. The structural similarity to other lignans that affect

NF-κB signaling further supports its potential as an anticancer agent[6].

Cardioprotective Effects: While specific quantitative data are lacking, the antioxidant

properties inherent to phenolic compounds like lignans suggest a potential for

cardioprotective effects by mitigating oxidative stress, a key contributor to cardiovascular

diseases.

Hormone-Related Pathway Modulation: Lignans are classified as phytoestrogens and can

interact with estrogen receptors[2][5]. This interaction can lead to either estrogenic or

antiestrogenic effects depending on the specific compound, receptor subtype, and cellular

context. This suggests a potential role for (+)-8-Methoxyisolariciresinol in hormone-

dependent conditions, including certain types of cancer.

Signaling Pathways
The therapeutic effects of lignans are often mediated through the modulation of critical

intracellular signaling pathways. Based on evidence from related compounds, the following

pathways are likely targets for (+)-8-Methoxyisolariciresinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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